Cas no 68767-11-3 (benzyl (2-chloroethyl)methylcarbamate)

• Product Name: benzyl (2-chloroethyl)methylcarbamate
• CAS No: 68767-11-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 2146065
• PubChem ID: 13592063
• Update Time: 2025-10-28

benzyl (2-chloroethyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-chloroethyl)methylcarbamate
• 2-(N-benzyloxycarbonyl-N-methylamino)ethyl chloride
• SCHEMBL450028
• SHHZBAVUQMNXKO-UHFFFAOYSA-N
• DB-307610
• benzyl 2-chloroethyl(methyl)carbamate
• EN300-4518045
• benzyl N-(2-chloroethyl)-N-methylcarbamate
• 68767-11-3

• Inchi： 1S/C11H14ClNO2/c1-13(8-7-12)11(14)15-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： SHHZBAVUQMNXKO-UHFFFAOYSA-N
• SMILES： ClCCN(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.0713064Da
• Monoisotopic Mass: 227.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (2-chloroethyl)methylcarbamate

Benzyl (2-Chloroethyl)methylcarbamate (CAS No. 68767-11-3): Properties, Applications, and Market Insights

Benzyl (2-chloroethyl)methylcarbamate (CAS No. 68767-11-3) is a specialized organic compound with a wide range of applications in chemical synthesis and research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural features and reactivity. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in its usage, while addressing common queries from researchers and industry professionals.

The molecular structure of benzyl (2-chloroethyl)methylcarbamate consists of a benzyl group attached to a carbamate functionality, which is further substituted with a chloroethyl group. This arrangement imparts specific reactivity, making it valuable in the synthesis of more complex molecules. Researchers often explore its potential as an intermediate in pharmaceutical development and agrochemical formulations, where its ability to participate in nucleophilic substitution reactions is highly prized.

One of the most frequently asked questions about CAS No. 68767-11-3 revolves around its solubility and stability. This compound is typically soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone, but exhibits limited solubility in water. Its stability under various conditions is a key consideration for storage and handling, with recommendations to store it in a cool, dry environment away from strong oxidizing agents.

In recent years, the demand for benzyl (2-chloroethyl)methylcarbamate has seen steady growth, particularly in the field of custom synthesis and contract research organizations (CROs). The compound's versatility as a building block for more complex structures aligns well with current trends in drug discovery and material science. Industry reports suggest that the market for such specialized intermediates is projected to expand, driven by innovations in green chemistry and sustainable synthesis methodologies.

From a regulatory perspective, benzyl (2-chloroethyl)methylcarbamate is subject to standard laboratory safety protocols. While not classified under stringent regulatory categories, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when handling this compound. Material Safety Data Sheets (MSDS) provide comprehensive guidance on its safe use in research and industrial settings.

The synthesis of benzyl (2-chloroethyl)methylcarbamate typically involves the reaction of benzyl chloroformate with 2-chloroethylamine, followed by methylation. This process highlights the compound's role as an important intermediate in multi-step synthetic routes. Recent publications have explored optimized synthetic protocols that improve yield and purity, addressing another common query from synthetic chemists working with this material.

Emerging applications of CAS No. 68767-11-3 include its use in the development of novel polymer materials and as a precursor in the synthesis of biologically active compounds. The pharmaceutical industry, in particular, has shown interest in derivatives of this compound for potential therapeutic applications, though much of this research remains in early stages.

Quality control for benzyl (2-chloroethyl)methylcarbamate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Suppliers often provide certificates of analysis (CoA) detailing these quality parameters, which is crucial information for purchasers evaluating different sources of this chemical.

As research continues into specialty chemicals and fine chemicals, compounds like benzyl (2-chloroethyl)methylcarbamate are gaining attention for their potential in addressing modern scientific challenges. Its combination of reactivity and stability makes it particularly interesting for applications requiring precise control over molecular transformations.

For researchers considering working with benzyl (2-chloroethyl)methylcarbamate, it's worth noting that several academic and industrial laboratories have published work utilizing this compound. These studies provide valuable insights into optimal reaction conditions and potential applications, serving as a resource for those new to working with this material.

The future outlook for CAS No. 68767-11-3 appears promising, with potential expansions into new areas of chemistry and materials science. As synthetic methodologies evolve and the demand for specialized intermediates grows, this compound is likely to maintain its relevance in chemical research and development.